Cas no 130049-82-0 (3-(2-chloroethyl)-9-hydroxy-2-methyl-6,7,8,9-tetrahydropyrido[1,2-a]pyrimidin-4-one)

3-(2-chloroethyl)-9-hydroxy-2-methyl-6,7,8,9-tetrahydropyrido[1,2-a]pyrimidin-4-one structure
130049-82-0 structure
Product Name:3-(2-chloroethyl)-9-hydroxy-2-methyl-6,7,8,9-tetrahydropyrido[1,2-a]pyrimidin-4-one
CAS No:130049-82-0
MF:C11H15ClN2O2
MW:242.702001810074
MDL:MFCD09835552
CID:64035
PubChem ID:15547194
Update Time:2025-04-18

3-(2-chloroethyl)-9-hydroxy-2-methyl-6,7,8,9-tetrahydropyrido[1,2-a]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

    • 3-(2-Chloroethyl)-6,7,8,9-tetrahydro-9-hydroxy-2-methyl-4H-pyrido[1,2-a]pyrimidine-4-one
    • 3-(2-CHLOROETHYL)-9-HYDROXY-2-METHYL-6,7,8,9-TETRAHYDRO-4H-PYRIDO[1,2-A]PYRIMIDIN-4-ONE
    • 3-(2-Chloroethyl)-2-methyl-9-hydroxy-6,7,8,9-tetrahydro-4H-pyrido [1,2-a] pyrimidin-4-one
    • 3-(2-Chloroethyl)-6,7,8,9-tetrahydro-9-hydroxy-2-methyl-4H-pyrido[1,2-α]pyrimidin-4-one
    • 3-(2-Chloroethyl)-6,7,8,9-tetrahydro-9-hydroxy-2-methyl-4H-pyrido[1,2-a]pyrimidin-4-one
    • Benzeneethanol, β-aMino-3-chloro-, hydrochloride (1:1), (βR)-
    • 3-(2-chloroethyl)-9-hydroxy-2-methyl-6,7,8,9-tetrahydropyrido[1,2-a]pyrimidin-4-one
    • Paliperidone Related Compound C
    • 3-(2-Chloroethyl)-6,7,8,9-tetrahydro-9-hydroxy-2-methyl-4H-p
    • 3-(2-Chloroethyl)-9-hydroxy-6,7,8,9-tetrahydro-2-methyl-4H-pyrido[1,2-a]pyrimidin-4-one
    • 9-Hydroxy-3-(2-chloroethyl)-2-methyl-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidin-4-one
    • Paliperidone Int 1
    • Paliperidone USP RC C
    • Paliperidone IMpurity N
    • Paliperidone Intermediate 1
    • 9-tetrahydro-9-hydroxy-2-Methyl-
    • Paliperidone Chloro IMpurity (USP RelatedCoMpound C)
    • 3-(2-chloroethyl)-9-hydroxy-2-Methyl-4H,6H,7H,8H,9H-pyrido[1,2-a]pyriMidin-4-one
    • -(2-Chloroethyl)-6,7,8,9-tetrahydro-9-hydroxy-2-methyl-4H-pyrido[1,2-a]pyrimidin-4-one
    • UNII-4M62IXL9X4
    • SY019547
    • A806009
    • 4H-Pyrido[1,2-a]pyrimidin-4-one, 3-(2-chloroethyl)-6,7,8,9-tetrahydro-9-hydroxy-2-methyl-
    • 4M62IXL9X4
    • JKVUGXRJSYRXFN-UHFFFAOYSA-N
    • SCHEMBL530941
    • 4H-Pyrido(1,2-a)pyrimidin-4-one, 3-(2-chloroethyl)-6,7,8,9-tetrahydro-9-hydroxy-2-methyl-
    • MFCD09835552
    • 3-(2-CHLOROETHYL)-9-HYDROXY-2-METHYL-6,7,8,9-TETRAHYDRO-4H-PYRIDO(1,2-A)PYRIMIDIN-4-ONE
    • 3-(2-Chloroethyl)-6 pound not7 pound not8 pound not9-tetrahydro-9-hydroxy-2-methyl-4H-pyrido[1 pound not2-a]pyrimidine-4-one
    • AMY40183
    • DTXSID00573961
    • BCP11296
    • 130049-82-0
    • AKOS015850555
    • 3-(2-chloroethyl)-6,7,8,9-tetrahydro-9-hydroxy-2-methyl-4H-pyrido[1,2-a]-pyrimidin-4-one
    • NS00077810
    • CS-B0009
    • Paliperidone IMpurity 08
    • DS-11346
    • Q-200327
    • 3-(2,2,2-Trimethylhydrazinyl)propenoic acid methyl ester bromide
    • 3-(2-chloroethyl)-2-methyl-9-hydroxy-6,7,8,9-tetrahydro-pyrido[1,2-a]pyrimidin-4-one
    • 3-(2-chloroethyl)-9-hydroxy-6,7,8,9-tetrahydro-2-methyl-4H-pyrido[1,2-a]pyrimidine-4-one
    • 3-(2-chloroethyl)-9-hydroxy-2-methyl-6,7,8,9-tetrahydropyrido[1,2-a]pyrimidin-4-one;3-(2-Chloroethyl)-9-hydroxy-2-methyl-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidin-4-one
    • Q-102531
    • 3-(2-chloroethyl)-9-hydroxy-2-methyl-6,7,8,9-tetrahydro-4H-pyrido-[1,2-a]-pyrimidin-4-one
    • 3-(2-chloroethyl)-9-hydroxy-6,7,8.9-tetrahydro-2-methyl-4H-pyrido[1,2-a]pyrimidine-4-one
    • 3-(2-chloroethyl)-9-hydroxy-6,7,8,9-tetrahydro-2-methyl-4H-pyrido[1,2-a]-pyrimidine-4-one
    • 9-hydroxy-3-(2-chloroethyl)-2-methyl-6,7,8,9-tetrahydro-4H-pyrido[1,2-alpha]pyrimidin-4-one
    • FT-0649316
    • AC-1499
    • 3-(2-Chloroethyl)-2-methyl-9-hydroxy-6,7,8,9-tetrahydro-4H-pyrido (1,2-a) pyrimidin-4-one
    • DB-028213
    • 3-(2-chloroethyl)-9-hydroxy-2-methyl-6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one
    • MDL: MFCD09835552
    • Inchi: 1S/C11H15ClN2O2/c1-7-8(4-5-12)11(16)14-6-2-3-9(15)10(14)13-7/h9,15H,2-6H2,1H3
    • InChI Key: JKVUGXRJSYRXFN-UHFFFAOYSA-N
    • SMILES: ClCCC1=C(C)N=C2C(CCCN2C1=O)O

Computed Properties

  • Exact Mass: 242.08200
  • Monoisotopic Mass: 242.0822054g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 376
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 52.9Ų

Experimental Properties

  • Color/Form: An almost grayish white or gray powder
  • Density: 1.41
  • Melting Point: 100-102°C
  • Boiling Point: 389.3°C at 760 mmHg
  • Flash Point: 389.3 °C at 760 mmHg
  • Refractive Index: 1.634
  • PSA: 55.12000
  • LogP: 1.16020

3-(2-chloroethyl)-9-hydroxy-2-methyl-6,7,8,9-tetrahydropyrido[1,2-a]pyrimidin-4-one Security Information

3-(2-chloroethyl)-9-hydroxy-2-methyl-6,7,8,9-tetrahydropyrido[1,2-a]pyrimidin-4-one Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-(2-chloroethyl)-9-hydroxy-2-methyl-6,7,8,9-tetrahydropyrido[1,2-a]pyrimidin-4-one Pricemore >>

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3-(2-chloroethyl)-9-hydroxy-2-methyl-6,7,8,9-tetrahydropyrido[1,2-a]pyrimidin-4-one Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Dichloromethane
Reference
Preparation of 3-(2-Chloroethyl)-6,7,8,9-tetrahydro-9-hydroxy-2-methyl-4H-pyrido[1,2-]-pyrimidin-4-one
Anonymous, IP.com Journal, 2015, 15,

Production Method 2

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ,  Dichloromethane ;  16 - 18 h, 42 - 57 Pa; 28 - 43 Pa, 10 - 15 °C
1.2 Reagents: Ammonia Solvents: Water ;  pH 7.3 - 7.5
Reference
Preparation of 3-(2-Chloroethyl)-6,7,8,9-tetrahydro-9-hydroxy-2-methyl-4H-pyrido[1,2-a]pyrimidin-4-one, a Key Intermediate for the Synthesis of Paliperidone
Solanki, Pavankumar V.; Uppelli, Sekhar Babu; Sarode, Ganesh G.; Kardile, Pritesh B.; Bembalkarb, Saroj R.; et al, Organic Preparations and Procedures International, 2016, 48(3), 296-302

3-(2-chloroethyl)-9-hydroxy-2-methyl-6,7,8,9-tetrahydropyrido[1,2-a]pyrimidin-4-one Raw materials

3-(2-chloroethyl)-9-hydroxy-2-methyl-6,7,8,9-tetrahydropyrido[1,2-a]pyrimidin-4-one Preparation Products

3-(2-chloroethyl)-9-hydroxy-2-methyl-6,7,8,9-tetrahydropyrido[1,2-a]pyrimidin-4-one Suppliers

Amadis Chemical Company Limited
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(CAS:130049-82-0)3-(2-chloroethyl)-9-hydroxy-2-methyl-6,7,8,9-tetrahydropyrido[1,2-a]pyrimidin-4-one
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Purity:99%
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(CAS:130049-82-0)帕潘立酮中间体
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Amadis Chemical Company Limited
(CAS:130049-82-0)3-(2-chloroethyl)-9-hydroxy-2-methyl-6,7,8,9-tetrahydropyrido[1,2-a]pyrimidin-4-one
A806009
Purity:99%/99%/99%
Quantity:25.0g/50.0g/100.0g
Price ($):152.0/271.0/438.0
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:130049-82-0)帕潘立酮中间体
LE26635281
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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